Cas no 62637-92-7 (N,N-Diethyl-p-phenylenediamine Oxalate Salt)

• Product Name: N,N-Diethyl-p-phenylenediamine Oxalate Salt
• CAS No: 62637-92-7
• MF: C₂₂H₃₄N₄O₄
• MW: 418.529765605927
• MDL: MFCD00070242
• CID: 57906
• PubChem ID: 112893
• Update Time: 2025-10-21

N,N-Diethyl-p-phenylenediamine Oxalate Salt Chemical and Physical Properties

Names and Identifiers

• bis(N,N-diethylbenzene-p-diamine) oxalate
• N,N-Diethyl-p-phenylenediamine oxalate
• N.N-Diethyl-p-phenylenediamineoxalate
• DIETHYL(N,N-)-P-PHENYLENEDIAMINE OXALATE
• DIETHYL-P-PHENYLENEDIAMINE OXALATE
• DPD OXALATE
• N,N-Diethyl-1,4-phenyldiamineoxalate
• N,N-DIETHYL-1,4-PHENYLENEDIAMINE OXALATE
• N,N-Diethylbenzene-1,4-diamine oxalic acid
• N,N-DIETHYL-PHENYLENEDIAMINE OXALATE
• P-AMINO-N,N-DIETHYLANILINE OXALATE
• N,N-Diethyl-1,4-benzenediamine ethanedioate (2:1)
• N1,N1-Diethylbenzene-1,4-diamineoxalate(2:1)
• N,N-Diethyl-p-phenylenediamine hemioxalate
• EINECS 263-662-1
• N1,N1-Diethylbenzene-1,4-diamine oxalate(2:1)
• AM62642
• 1,4-Benzenediamine, N,N-diethyl-, ethanedioate (2:1)
• N,N-Diethyl-p-phenylenediamine, oxalic acid salt (1:1)
• 62637-92-7
• 1,4-Benzenediamine, N1,N1-diethyl-, ethanedioate (2:1)
• FT-0659614
• DTXSID0069597
• UNII-LNP4KF39DP
• N,N-Diethyl-p-phenylenediamine hemioxalate salt, p.a., 90%
• A833901
• N1,N1-diethylbenzene-1,4-diamine hemioxalate
• MFCD00070242
• LNP4KF39DP
• N,N-Diethyl-p-phenylenediamine Hemioxalate salt
• JJEXNPALAITIMN-UHFFFAOYSA-N
• N,N-Diethyl-p-phenylenediamine Oxalate Salt

• MDL： MFCD00070242
• Inchi： 1S/2C10H16N2.C2H2O4/c2*1-3-12(4-2)10-7-5-9(11)6-8-10;3-1(4)2(5)6/h2*5-8H,3-4,11H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： JJEXNPALAITIMN-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N(C1C=CC(=CC=1)N)(CC)CC.N(C1C=CC(=CC=1)N)(CC)CC

Computed Properties

• Exact Mass: 254.12700
• Monoisotopic Mass: 164.131349
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 185
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 133
• XLogP3: 2.2

Experimental Properties

• Color/Form: Gray or light brown powder
• Density: 1.1832 (rough estimate)
• Melting Point: 145 ºC (dec.)
• Boiling Point: 536.27°C (rough estimate)
• Flash Point: 108.9 ºC
• Refractive Index: 1.6500 (estimate)
• PSA: 103.86000
• LogP: 1.85180
• Solubility: Not determined

N,N-Diethyl-p-phenylenediamine Oxalate Salt Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 1673 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R21/22;R36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Store long-term at 2-8°C
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R21/22; R36
• Packing Group：III
• Safety Term：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on N,N-Diethyl-p-phenylenediamine Oxalate Salt

Recent Advances in the Study of N,N-Diethyl-p-phenylenediamine Oxalate Salt (CAS: 62637-92-7)

N,N-Diethyl-p-phenylenediamine oxalate salt (CAS: 62637-92-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often utilized as a reagent in various biochemical assays, has recently garnered attention due to its potential applications in diagnostic and therapeutic contexts. The latest research has focused on its physicochemical properties, stability, and interactions with biological systems, providing new insights into its utility in medical and industrial applications.

Recent studies have explored the role of N,N-Diethyl-p-phenylenediamine oxalate salt in enzymatic assays, particularly those involving peroxidase activity. Researchers have demonstrated its efficacy as a chromogenic substrate, facilitating the detection of hydrogen peroxide and other reactive oxygen species. This property is crucial for developing sensitive and specific diagnostic tools for oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. The compound's high sensitivity and low background interference make it a preferred choice in these assays.

In addition to its diagnostic applications, N,N-Diethyl-p-phenylenediamine oxalate salt has been investigated for its potential therapeutic benefits. Preliminary studies suggest that derivatives of this compound may exhibit antioxidant properties, which could be harnessed to mitigate oxidative damage in cellular systems. However, further research is needed to fully elucidate its mechanism of action and evaluate its safety and efficacy in vivo. These findings open new avenues for the development of novel antioxidant therapies.

The synthesis and characterization of N,N-Diethyl-p-phenylenediamine oxalate salt have also been a focus of recent research. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its molecular structure and purity. These studies have provided valuable data for optimizing its production processes, ensuring consistent quality for research and industrial use. Moreover, stability studies under various environmental conditions have been conducted to determine its shelf life and storage requirements.

Despite its promising applications, challenges remain in the widespread adoption of N,N-Diethyl-p-phenylenediamine oxalate salt. Issues such as solubility in aqueous solutions and potential toxicity at higher concentrations need to be addressed. Researchers are actively working on modifying the compound's structure to enhance its solubility and reduce adverse effects, while retaining its functional properties. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock its full potential.

In conclusion, N,N-Diethyl-p-phenylenediamine oxalate salt (CAS: 62637-92-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in diagnostic assays and potential therapeutic uses highlight its importance in advancing medical science. Ongoing research aims to refine its properties and expand its utility, paving the way for innovative solutions to pressing health challenges. As the scientific community continues to explore this compound, it is expected to play an increasingly prominent role in both research and clinical settings.